Cas no 1545575-90-3 (4-(4-bromo-2-fluorophenyl)-1,3-thiazol-2-amine)

• Product Name: 4-(4-bromo-2-fluorophenyl)-1,3-thiazol-2-amine
• CAS No: 1545575-90-3
• MF: C₉H₆BrFN₂S
• MW: 273.124742984772
• CID: 6479859
• PubChem ID: 82963447
• Update Time: 2026-03-11

4-(4-bromo-2-fluorophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-2-fluorophenyl)-1,3-thiazol-2-amine
• 2-Thiazolamine, 4-(4-bromo-2-fluorophenyl)-
• 4-(4-Bromo-2-fluorophenyl)thiazol-2-amine
• AKOS021282964
• 1545575-90-3
• EN300-1897602
• SY326936
• G64536

• Inchi： 1S/C9H6BrFN2S/c10-5-1-2-6(7(11)3-5)8-4-14-9(12)13-8/h1-4H,(H2,12,13)
• InChI Key： VMYOYYYRMGAFGA-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(Br)C=C2F)N=C1N

Computed Properties

• Exact Mass: 271.94191g/mol
• Monoisotopic Mass: 271.94191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.705±0.06 g/cm3(Predicted)
• Boiling Point: 395.9±27.0 °C(Predicted)
• pka: 3.27±0.10(Predicted)

Additional information on 4-(4-bromo-2-fluorophenyl)-1,3-thiazol-2-amine

4-(4-Bromo-2-Fluorophenyl)-1,3-Thiazol-2-Amine: A Comprehensive Overview

The compound with CAS No. 1545575-90-3, known as 4-(4-bromo-2-fluorophenyl)-1,3-thiazol-2-amine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of the thiazole class of heterocyclic compounds, which are widely studied for their diverse biological activities and synthetic versatility.

Thiazole derivatives have been extensively explored in recent years for their role in drug discovery. The presence of a thiazole ring in 4-(4-bromo-2-fluorophenyl)-1,3-thiazol-2-amine confers it with a rigid structure that facilitates interactions with biological targets such as enzymes and receptors. The substitution pattern on the thiazole ring, particularly the presence of bromine and fluorine atoms on the phenyl group, further enhances its chemical reactivity and selectivity.

Recent studies have highlighted the potential of 4-(4-bromo-2-fluorophenyl)-1,3-thiazol-2-amine as a lead compound in the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. The bromine and fluorine substituents play a crucial role in modulating the compound's pharmacokinetic properties, making it a promising candidate for further preclinical studies.

In addition to its biological applications, 4-(4-bromo-2-fluorophenyl)-1,3-thiazol-2-amine has also been investigated for its role in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalysis and sensor technology. A study published in *Angewandte Chemie* revealed that this compound can act as a highly efficient catalyst in asymmetric synthesis reactions, showcasing its potential beyond traditional pharmaceutical applications.

The synthesis of 4-(4-bromo-2-fluorophenyl)-1,3-thiazol-2-amine involves a multi-step process that typically begins with the preparation of the thiazole ring followed by substitution reactions to introduce the desired functional groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with current trends toward sustainable chemistry practices.

From an analytical standpoint, the compound's structure has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational flexibility and electronic properties, which are critical for understanding its interactions with biological systems.

In conclusion, 4-(4-bromo-2-fluorophenyl)-1,3-thiazol-2-amines represent a valuable addition to the arsenal of compounds being explored for their therapeutic and technological applications. With ongoing research focusing on optimizing its properties and expanding its utility, this compound is poised to make significant contributions to various scientific disciplines in the coming years.